3-(2H-tetrazol-5-yl)pyridin-2-amine
Cat. No. B8757563
Key on ui cas rn:
53511-62-9
M. Wt: 162.15 g/mol
InChI Key: KUHYPZDJYRCFGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08183264B2
Procedure details
2-Amino-3-cyanopyridine (1.0 g), sodium azide (1.1 g), ammonium chloride (0.89 g), and DMF (15 mL) were stirred for 1.5 hours at 100° C. The reaction solution was directly purified by silica gel chromatography (ethyl acetate, then ethyl acetate:methanol:concentrated aqueous ammonia=6:2:0.5) to obtain the titled compound (0.66 g).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([C:8]#[N:9])=[CH:6][CH:5]=[CH:4][N:3]=1.[N-:10]=[N+:11]=[N-:12].[Na+].[Cl-].[NH4+]>CN(C=O)C>[NH3:1].[N:9]1[NH:10][N:11]=[N:12][C:8]=1[C:7]1[C:2]([NH2:1])=[N:3][CH:4]=[CH:5][CH:6]=1 |f:1.2,3.4|
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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NC1=NC=CC=C1C#N
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Name
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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[N-]=[N+]=[N-].[Na+]
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Name
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Quantity
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0.89 g
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Type
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reactant
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Smiles
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[Cl-].[NH4+]
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction solution was directly purified by silica gel chromatography (ethyl acetate
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N
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Name
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Type
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product
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Smiles
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N=1NN=NC1C=1C(=NC=CC1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.66 g | |
| YIELD: CALCULATEDPERCENTYIELD | 97% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
